Cas no 1307231-04-4 (tert-butyl N-[(1R)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl]carbamate)

• Product Name: tert-butyl N-[(1R)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl]carbamate
• CAS No: 1307231-04-4
• MF: C₂₀H₃₀BNO₄
• MW: 359.267506122589
• CID: 4770716
• Update Time: 2026-02-26

tert-butyl N-[(1R)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-ylcarbamate
• tert-Butyl (R)-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl)carbamate
• tert-butyl N-[(1R)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl]carbamate
• tert-butyl N-[(1R)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl]carbamate

• Inchi： 1S/C20H30BNO4/c1-18(2,3)24-17(23)22-16-12-11-13-14(16)9-8-10-15(13)21-25-19(4,5)20(6,7)26-21/h8-10,16H,11-12H2,1-7H3,(H,22,23)/t16-/m1/s1
• InChI Key： KYTLCUZPDSFGPR-MRXNPFEDSA-N
• SMILES： O1B(C2=CC=CC3=C2CC[C@H]3NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 526
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on tert-butyl N-[(1R)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl]carbamate

Research Brief on tert-butyl N-[(1R)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl]carbamate (CAS: 1307231-04-4)

The compound tert-butyl N-[(1R)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl]carbamate (CAS: 1307231-04-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronate ester derivative is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

Recent studies have highlighted the compound's utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The tetramethyl-1,3,2-dioxaborolane moiety enhances the stability and reactivity of the boronate ester, making it an attractive building block for the construction of complex molecular architectures. Researchers have successfully employed this compound in the synthesis of indene-based scaffolds, which are prevalent in pharmacologically active compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a novel series of indene-derived kinase inhibitors. The study demonstrated that the chiral (1R)-configuration of the indene core is critical for achieving high selectivity against specific kinase targets. The tert-butyl carbamate group was found to improve the pharmacokinetic properties of the resulting inhibitors, enhancing their metabolic stability and oral bioavailability.

Another notable application of this compound was reported in the context of boron neutron capture therapy (BNCT), an emerging treatment modality for certain types of cancer. The boronate ester functionality allows for the incorporation of boron-10, a key isotope for BNCT, into tumor-targeting molecules. Preliminary in vitro and in vivo studies have shown promising results, with the compound exhibiting favorable tumor uptake and retention profiles.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of this compound. Recent efforts have focused on developing more efficient catalytic systems and greener solvents to improve the sustainability of the manufacturing process. Additionally, researchers are exploring the potential of this compound in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, where boronate-containing molecules have shown activity.

In conclusion, tert-butyl N-[(1R)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-yl]carbamate represents a versatile and valuable tool in medicinal chemistry. Its unique structural features and reactivity profile make it an important building block for the development of novel therapeutics. Continued research into its applications and synthetic optimization is expected to further expand its utility in drug discovery and development.